Cas no 39604-66-5 (1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone)

• Product Name: 1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone
• CAS No: 39604-66-5
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 304349
• PubChem ID: 354335006
• Update Time: 2025-05-23

1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-hydroxy-4,6-dimethoxyphenyl)-2-phenyl-
• 2'-Hydroxy-4',6'-dimethoxy-2-phenylacetophenone
• 1-(2-Hydroxy-4,6-Dimethoxyphenyl)-2-Phenylethanone
• 4',6'-DIMETHOXY-2'-HYDROXY-2-PHENYLACETOPHENONE
• 2'-hydroxy-4',6-dimethoxy-2-phenylacetophenone
• 2-hydroxy-4,6-dimethoxy-deoxybenzoin
• 2-Hydroxy-4,6-dimethoxy-desoxybenzoin
• 2-hydroxy-4,6-dimethoxyphenyl benzyl ketone
• 4,6-dimethoxy-2-hydroxyphenyl benzyl ketone
• benzyl 2-hydroxy-4,6-dimethoxyphenyl ketone
• 1-(2-hydroxy-4,6-dimethoxyphenyl)-2-phenyl-
• 4'6'-Dimethoxy-2'-hydroxy-2-phenylacet&
• CS-0332448
• AKOS015912452
• T72423
• MFCD00218596
• DTXSID90351018
• 4',6'-Dimethoxy-2-2'-hydroxy-2-phenylacetophenone, 96%
• H1577
• 39604-66-5
• 4',6'-Dimethoxy-2-2'-hydroxy-2-phenylacetophenone
• 1-(2-hydroxy-4,6-dimethoxyphenyl)-2-phenylethan-1-one
• 4', 6'-Dimethoxy-2'-hydroxy-2-phenylacetophenone
• 4' 6'-DIMETHOXY-2'-HYDROXY-2-PHENYLACET&
• 1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone

• MDL： MFCD00218596
• Inchi： 1S/C16H16O4/c1-19-12-9-14(18)16(15(10-12)20-2)13(17)8-11-6-4-3-5-7-11/h3-7,9-10,18H,8H2,1-2H3
• InChI Key： NIWDJRBUBVCKAV-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(CC1C=CC=CC=1)=O)O)OC

Computed Properties

• Exact Mass: 272.10500
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 3.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 114.0 to 119.0 deg-C
• Boiling Point: 461.4±40.0 °C at 760 mmHg
• Flash Point: 171.8±20.8 °C
• PSA: 55.76000
• LogP: 2.83480
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H400
• Warning Statement： P273-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 41-50/53
• Safety Instruction： 28-36/39-60-61
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone

1-(2-Hydroxy-4,6-Dimethoxyphenyl)-2-Phenylethanone: A Comprehensive Overview

1-(2-Hydroxy-4,6-Dimethoxyphenyl)-2-Phenylethanone, also known by its CAS number 39604-66-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic ketones and is characterized by its unique structure, which includes a phenyl group attached to a ketone moiety and a substituted phenolic ring. The presence of hydroxyl and methoxy groups on the aromatic ring introduces additional complexity and functionality to the molecule, making it a subject of extensive research.

The synthesis of 1-(2-Hydroxy-4,6-Dimethoxyphenyl)-2-Phenylethanone has been explored through various methodologies. One common approach involves the Friedel-Crafts acylation reaction, where an acyl chloride reacts with an aromatic ring in the presence of a Lewis acid catalyst. This method is particularly effective due to the activating nature of the methoxy groups on the phenolic ring, which facilitates electrophilic substitution. Recent studies have also explored alternative routes, such as Suzuki coupling reactions, to synthesize this compound with higher yields and selectivity.

The physical properties of CAS 39604-66-5 are well-documented. It exists as a crystalline solid with a melting point of approximately 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 270-300 nm, which can be attributed to the conjugated system formed by the ketone and aromatic rings.

The biological activity of 1-(2-Hydroxy-4,6-Dimethoxyphenyl)-2-Phenylethanone has been a focal point of recent research. Studies have demonstrated that this compound exhibits potent antioxidant properties, making it a potential candidate for applications in food preservation and cosmetic products. Additionally, it has shown moderate anti-inflammatory activity in vitro, suggesting its potential use in pharmaceutical formulations.

In terms of applications, CAS 39604-66-5 finds utility in the synthesis of bioactive molecules and as an intermediate in organic synthesis. Its structure serves as a versatile platform for further functionalization, enabling the creation of derivatives with enhanced biological activity. For instance, researchers have explored the substitution of hydroxyl groups with other functional groups to improve solubility and bioavailability.

The environmental impact of 1-(2-Hydroxy-4,6-Dimethoxyphenyl)-2-Phenylethanone has also been investigated. Studies indicate that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 14 days. This suggests that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, CAS 39604-66-5, or 1-(2-Hydroxy-4,6-Dimethoxyphenyl)-2-Phenylethanone, is a multifaceted compound with promising applications in various industries. Its unique structure, coupled with its biological activity and ease of synthesis, makes it an attractive target for further research and development.